Cas no 1247885-23-9 (5-Methyl-1-tosylazepan-4-one)

• Product Name: 5-Methyl-1-tosylazepan-4-one
• CAS No: 1247885-23-9
• MF: C₁₄H₁₉NO₃S
• MW: 281.370562791824
• CID: 2153355
• Update Time: 2023-08-05

5-Methyl-1-tosylazepan-4-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-tosylazepan-4-one
• PQZPTYMWRHLLKC-UHFFFAOYSA-N
• 5-Methyl-1-tosylazepan-4-one

• Inchi： 1S/C14H19NO3S/c1-11-3-5-13(6-4-11)19(17,18)15-9-7-12(2)14(16)8-10-15/h3-6,12H,7-10H2,1-2H3
• InChI Key： PQZPTYMWRHLLKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCC(C(C)CC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 419
• Topological Polar Surface Area: 62.8